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For Immediate Release

Wuppertal, Germany – December 10, 2025 – This technical guide provides an in-depth

analysis of BAY 1217224, a potent and orally bioavailable small molecule inhibitor. Contrary to

initial inquiries, BAY 1217224 is definitively characterized as a direct thrombin inhibitor, not a

PRMT5 inhibitor. This document, intended for researchers, scientists, and drug development

professionals, will detail the pharmacological properties, mechanism of action, and supporting

experimental data for BAY 1217224.

Core Target and Mechanism of Action
BAY 1217224 is a neutral, non-prodrug inhibitor of thrombin (Factor IIa), a critical serine

protease in the coagulation cascade.[1][2] Its mechanism of action involves direct, competitive

binding to the active site of thrombin, thereby preventing the conversion of fibrinogen to fibrin, a

key step in clot formation. This targeted inhibition of thrombin makes BAY 1217224 a promising

candidate for the prevention and treatment of thromboembolic disorders.

Quantitative Pharmacological Data
The inhibitory potency and selectivity of BAY 1217224 have been extensively characterized

through a series of in vitro assays. The following tables summarize the key quantitative data

from these studies.
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Parameter Value Assay Conditions

Thrombin Kᵢ 0.8 nM
Purified human thrombin,

chromogenic substrate

Thrombin IC₅₀ 3.2 nM
Purified human thrombin,

chromogenic substrate

Trypsin IC₅₀ >10,000 nM
Purified bovine trypsin,

chromogenic substrate

Factor Xa IC₅₀ 1,300 nM
Purified human Factor Xa,

chromogenic substrate

Activated Protein C (aPC) IC₅₀ 2,500 nM
Purified human aPC,

chromogenic substrate

Plasmin IC₅₀ >10,000 nM
Purified human plasmin,

chromogenic substrate

Table 1: In Vitro Enzymatic Inhibition Data for BAY 1217224

Parameter Value Assay Conditions

Prothrombin Time (PT) 2x

Conc.
0.32 µM Human plasma

Activated Partial

Thromboplastin Time (aPTT)

2x Conc.

0.29 µM Human plasma

Thrombin Time (TT) 2x Conc. 0.08 µM Human plasma

Table 2: In Vitro Plasma Coagulation Assay Data for BAY 1217224 (Concentration required to

double the clotting time)

Signaling Pathway
BAY 1217224 exerts its therapeutic effect by directly interrupting the coagulation cascade. The

diagram below illustrates the central role of thrombin and the point of inhibition by BAY
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1217224.
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Extrinsic Pathway

Intrinsic Pathway

Common Pathway

Tissue Factor TF-FVIIa Complex

Factor VIIa

Factor Xa

Factor XIIa Factor XIa Factor IXa

Thrombin (Factor IIa)

Prothrombin (Factor II)

Fibrin (Clot)

Converts

FibrinogenBAY 1217224
Inhibits
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Start

Prepare serial dilutions of BAY 1217224

Add inhibitor to 96-well plate

Add human thrombin and incubate

Initiate reaction with chromogenic substrate

Measure absorbance at 405 nm

Calculate IC50 and Ki values

End

 

Start

Pre-warm human plasma to 37°C

Incubate plasma with BAY 1217224

Add thromboplastin reagent

Initiate clotting with CaCl2

Measure time to clot formation

Determine concentration for 2x clotting time

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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